![molecular formula C10H12N4 B2608328 (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide CAS No. 194423-17-1](/img/structure/B2608328.png)
(E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide
Overview
Description
The compound 4-(4-Amino-2-cyanophenyl)morpholine is a related compound with the formula C₁₁H₁₃N₃O . Another related compound is ethyl 2-(4-amino-2-cyanophenyl)acetate .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, molecular formula, and molecular weight. For the related compound ethyl 2-(4-amino-2-cyanophenyl)acetate, the molecular formula is C11H12N2O2 .Scientific Research Applications
Synthesis and Antiviral Activity
(E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide is involved in the synthesis of new (quinazolin-4-ylamino)methylphosphonates. This compound, when reacted with α-aminophosphonate, forms derivatives displaying antiviral activities, particularly against the Tobacco mosaic virus. These findings are significant for developing antiviral agents (Luo et al., 2012).
Probing Electrophilicity-Nucleophilicity Relations
It serves as a probe in studying the electrophilicity-nucleophilicity relationships. This application is important in understanding the reactivity of various nucleophiles, which is essential in synthetic chemistry (Dichiarante et al., 2008).
Solid-State Characterization in Chemistry
This compound plays a role in the solid-state characterization of cyanophenyl-substituted derivatives. Understanding these solid-state structures is crucial in materials science for developing new materials with specific properties (Haddon et al., 1992).
Synthesis of Fluorescent and Electroluminescent Materials
The compound contributes to the synthesis of fluorescent and electroluminescent materials. These materials are significant in the development of new lighting and display technologies (Doi et al., 2003).
Catalysis in Chemical Synthesis
It plays a role as a catalyst in the aminolysis of activated esters. This application is pivotal in peptide synthesis and other areas of organic chemistry (König & Geiger, 1973).
Antimicrobial Agents Synthesis
The compound is used in the synthesis of antimicrobial agents, particularly thiazolidin-4-ones. This application is crucial in the pharmaceutical industry for developing new drugs (Pansare et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
N'-(4-amino-2-cyanophenyl)-N,N-dimethylmethanimidamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c1-14(2)7-13-10-4-3-9(12)5-8(10)6-11/h3-5,7H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMBZSLGGGORGSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC1=C(C=C(C=C1)N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
194423-17-1 | |
Record name | (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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